![molecular formula C14H12Cl2N2O2 B6285258 (2E)-3-{5-chloro-1-[(4-chlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid CAS No. 956739-75-6](/img/no-structure.png)
(2E)-3-{5-chloro-1-[(4-chlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid
Overview
Description
(2E)-3-{5-chloro-1-[(4-chlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid is a useful research compound. Its molecular formula is C14H12Cl2N2O2 and its molecular weight is 311.2. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-{5-chloro-1-[(4-chlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid involves the synthesis of the pyrazole ring followed by the addition of the propenoic acid group.", "Starting Materials": [ "4-chlorobenzaldehyde", "ethyl acetoacetate", "hydrazine hydrate", "methyl iodide", "sodium hydroxide", "acetic acid", "5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde", "4-chlorobenzyl chloride", "magnesium", "2-bromoacrylic acid" ], "Reaction": [ "Step 1: Synthesis of 5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde by reacting 4-chlorobenzaldehyde with ethyl acetoacetate and hydrazine hydrate in acetic acid.", "Step 2: Alkylation of 5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde with methyl iodide to form 5-chloro-1-[(4-chlorophenyl)methyl]-3-methyl-1H-pyrazole.", "Step 3: Friedel-Crafts acylation of 5-chloro-1-[(4-chlorophenyl)methyl]-3-methyl-1H-pyrazole with 4-chlorobenzyl chloride in the presence of magnesium to form (2E)-3-{5-chloro-1-[(4-chlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enenitrile.", "Step 4: Hydrolysis of (2E)-3-{5-chloro-1-[(4-chlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enenitrile with sodium hydroxide to form (2E)-3-{5-chloro-1-[(4-chlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid.", "Step 5: Conversion of (2E)-3-{5-chloro-1-[(4-chlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid to its desired salt form for pharmaceutical use." ] } | |
CAS RN |
956739-75-6 |
Molecular Formula |
C14H12Cl2N2O2 |
Molecular Weight |
311.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
